Clofedanol O-β-D-Glucuronide
Clofedanol O-β-D-Glucuronide
Clofedanol O-β-D-Glucuronide is a metabolite of the cough suppressant Clofedanol.
Brand Name:
Vulcanchem
CAS No.:
66171-85-5
VCID:
VC0192738
InChI:
InChI=1S/C23H28ClNO7/c1-25(2)13-12-23(14-8-4-3-5-9-14,15-10-6-7-11-16(15)24)32-22-19(28)17(26)18(27)20(31-22)21(29)30/h3-11,17-20,22,26-28H,12-13H2,1-2H3,(H,29,30)/t17-,18-,19+,20-,22-,23?/m0/s1
SMILES:
CN(C)CCC(C1=CC=CC=C1)(C2=CC=CC=C2Cl)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C23H28ClNO7
Molecular Weight:
465.92
Clofedanol O-β-D-Glucuronide
CAS No.: 66171-85-5
Impurities
VCID: VC0192738
Molecular Formula: C23H28ClNO7
Molecular Weight: 465.92
Purity: > 95%
CAS No. | 66171-85-5 |
---|---|
Product Name | Clofedanol O-β-D-Glucuronide |
Molecular Formula | C23H28ClNO7 |
Molecular Weight | 465.92 |
IUPAC Name | (2S,3S,4S,5R,6S)-6-[1-(2-chlorophenyl)-3-(dimethylamino)-1-phenylpropoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C23H28ClNO7/c1-25(2)13-12-23(14-8-4-3-5-9-14,15-10-6-7-11-16(15)24)32-22-19(28)17(26)18(27)20(31-22)21(29)30/h3-11,17-20,22,26-28H,12-13H2,1-2H3,(H,29,30)/t17-,18-,19+,20-,22-,23?/m0/s1 |
SMILES | CN(C)CCC(C1=CC=CC=C1)(C2=CC=CC=C2Cl)OC3C(C(C(C(O3)C(=O)O)O)O)O |
Description | Clofedanol O-β-D-Glucuronide is a metabolite of the cough suppressant Clofedanol. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | 1-(2-Chlorophenyl)-3-(dimethylamino)-1-phenylpropyl β-D-Glucopyranosiduronic Acid; Clophedianol O-β-D-Glucuronide |
PubChem Compound | 71314926 |
Last Modified | Nov 11 2021 |
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